Cas no 78697-25-3 (Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1))

Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1) structure
78697-25-3 structure
Product Name:Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1)
CAS No:78697-25-3
MF:C17H20ClNO
MW:289.799803733826
CID:571769
PubChem ID:174155
Update Time:2025-04-19

Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1)
    • (4-benzoylphenyl)methyl-trimethylazanium,chloride
    • (4-BENZOYLBENZYL)TRIMETHYLAMMONIUM CHLORIDE
    • (p-Benzoylbenzyl)trimethylammonium chloride
    • EINECS 278-972-2
    • phenyl 4-[(trimethylamino)methyl]phenyl ketone,chloride
    • SCHEMBL51184
    • AKOS024364952
    • NS00091108
    • (4-BENZOYLBENZYL)TRIMETHYLAMMONIUM CHLORIDE, 95
    • Benzenemethanaminium, 4-benzoyl-N,N,N-trimethyl-, chloride
    • DTXSID90888551
    • (4-benzoylphenyl)methyl-trimethylazanium;chloride
    • 78697-25-3
    • Benzenemethanaminium, 4-benzoyl-N,N,N-trimethyl-, chloride (1:1)
    • 4-benzoyl-n,n,n-trimethylbenzenemethanaminium chloride
    • Inchi: 1S/C17H20NO.ClH/c1-18(2,3)13-14-9-11-16(12-10-14)17(19)15-7-5-4-6-8-15;/h4-12H,13H2,1-3H3;1H/q+1;/p-1
    • InChI Key: UROHSXQUJQQUOO-UHFFFAOYSA-M
    • SMILES: [Cl-].O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 289.12300
  • Monoisotopic Mass: 289.123342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Melting Point: 205 °C (dec.)(lit.)
  • PSA: 17.07000
  • LogP: 0.12780

Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Safety Term:26-36
  • Risk Phrases:R36/37/38

Benzenemethanaminium,4-benzoyl-N,N,N-trimethyl-, chloride (1:1) Pricemore >>

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